Cas no 2137058-16-1 (3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-)

• Product Name: 3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-
• CAS No: 2137058-16-1
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5277327
• Update Time: 2025-06-22

3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-

• Inchi： 1S/C13H21ClN2/c1-5-11(13(2,3)4)16-9-10-7-6-8-15-12(10)14/h6-8,11,16H,5,9H2,1-4H3/t11-/m0/s1
• InChI Key： KTJMJJXIZPYLOO-NSHDSACASA-N
• SMILES： C1(Cl)=NC=CC=C1CN[C@@H](CC)C(C)(C)C

Additional information on 3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-

Comprehensive Overview of 3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]- (CAS No. 2137058-16-1)

The compound 3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]- (CAS No. 2137058-16-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring and a chiral ethyl-dimethylpropyl side chain, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions related to 3-Pyridinemethanamine derivatives is their role in central nervous system (CNS) drug development. The 2-chloro substitution on the pyridine ring enhances its binding affinity to specific receptors, making it a candidate for modulating neurotransmitter activity. Additionally, the (1S)-1-ethyl-2,2-dimethylpropyl moiety contributes to improved metabolic stability, a critical factor in optimizing drug half-life.

In the context of green chemistry, this compound has garnered attention for its potential in sustainable synthesis. Recent trends show a surge in searches for eco-friendly chiral building blocks, and 2137058-16-1 fits this niche due to its enantiopure nature. Laboratories are exploring its use in asymmetric catalysis, reducing waste and energy consumption in multi-step reactions.

The agrochemical sector also benefits from 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-3-pyridinemethanamine, as its structural motifs appear in novel pesticide formulations. With growing global demand for crop protection solutions, researchers are investigating its derivatives for insecticidal and herbicidal properties. The chloropyridine component, in particular, is known for its bioactivity against pests while maintaining low environmental persistence.

Analytical challenges surrounding this compound frequently appear in scientific forums. Techniques like HPLC chiral separation and LC-MS quantification are often discussed for characterizing CAS 2137058-16-1. Its stereochemical complexity necessitates advanced spectroscopic methods, including 2D NMR and X-ray crystallography, to confirm absolute configuration—a hot topic in structural elucidation communities.

From a commercial perspective, suppliers highlight the compound’s role in high-value fine chemicals. Market analyses reveal increasing procurement of chiral amines for contract research organizations (CROs). The ethyl-dimethylpropyl group’s steric hindrance makes it particularly useful for creating spatially constrained pharmacophores, addressing a key need in fragment-based drug design.

Regulatory aspects of 3-Pyridinemethanamine derivatives are another frequent search topic. While the compound itself isn’t classified as hazardous, its synthetic precursors require careful handling per REACH guidelines. This aligns with industry-wide shifts toward Safer-by-Design principles, where molecules like 2137058-16-1 serve as benchmarks for balancing reactivity and safety.

Emerging studies explore the compound’s utility in material science, particularly as a ligand for transition metal catalysts. Its nitrogen-rich architecture facilitates coordination chemistry, relevant to hydrogen storage and carbon capture technologies—areas experiencing exponential search growth due to climate change mitigation efforts.

In summary, 3-Pyridinemethanamine, 2-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]- represents a multifaceted tool for modern chemistry. Its applications span from precision medicine to sustainable agriculture, with ongoing research continually expanding its potential. The compound’s CAS 2137058-16-1 serves as a gateway to innovation across disciplines, reflecting the convergence of molecular design and industrial applicability in 21st-century science.